Cas no 1806433-18-0 (1-(3-Amino-4-bromophenyl)propan-2-one)

• Product Name: 1-(3-Amino-4-bromophenyl)propan-2-one
• CAS No: 1806433-18-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 4973616
• Update Time: 2025-09-27

1-(3-Amino-4-bromophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-bromophenyl)propan-2-one

• Inchi： 1S/C9H10BrNO/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5H,4,11H2,1H3
• InChI Key： MTLODDUXDIMIEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Additional information on 1-(3-Amino-4-bromophenyl)propan-2-one

1-(3-Amino-4-bromophenyl)propan-2-one (CAS No. 1806433-18-0): A Comprehensive Overview

The compound 1-(3-Amino-4-bromophenyl)propan-2-one, identified by the CAS registry number 1806433-18-0, is a significant organic molecule with diverse applications in the fields of chemistry and pharmacology. This compound, often referred to as Aminobromophenyl propanone, is characterized by its unique structure, which combines an amino group, a bromine atom, and a ketone functional group. The presence of these functional groups makes it highly versatile and a subject of interest in both academic and industrial research.

Chemical Structure and Properties: The molecule consists of a phenyl ring substituted with an amino group at the 3-position and a bromine atom at the 4-position. The propanone group is attached to the phenyl ring via a single bond. This structure contributes to its stability and reactivity. The compound has a molecular formula of C9H9BrNO and a molecular weight of approximately 225.07 g/mol. Its physical properties include a melting point of around 155°C and a boiling point of 375°C under standard conditions.

Synthesis and Applications: The synthesis of 1-(3-Amino-4-bromophenyl)propan-2-one typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and condensation processes. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. This compound finds applications in the development of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to act as an intermediate in various chemical transformations.

Recent Research Findings: In recent studies, Aminobromophenyl propanone has been explored for its potential in drug discovery. Researchers have investigated its role as a precursor in the synthesis of bioactive molecules targeting neurodegenerative diseases and cancer. For instance, studies published in 2023 highlight its ability to modulate enzyme activity associated with Alzheimer's disease, showcasing its potential as a lead compound for therapeutic development.

Safety and Handling: While handling this compound, it is essential to adhere to standard laboratory safety protocols due to its potential irritant properties. Proper ventilation, protective gear, and waste management practices are recommended to ensure safe use.

In conclusion, 1-(3-Amino-4-bromophenyl)propan-2-one (CAS No. 1806433-18-0) is a valuable molecule with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it an indispensable component in modern chemical synthesis.